Cas no 2248326-41-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate
• CAS No: 2248326-41-0
• MF: C₂₁H₂₀N₂O₆
• MW: 396.393305778503
• CID: 5767098
• PubChem ID: 165729240
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521555
• 2248326-41-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate

• Inchi： 1S/C21H20N2O6/c1-21(2,3)28-20(27)22-16-11-7-4-8-13(16)12-17(24)29-23-18(25)14-9-5-6-10-15(14)19(23)26/h4-11H,12H2,1-3H3,(H,22,27)
• InChI Key： HPVQOSDDFJWYGU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 396.13213636g/mol
• Monoisotopic Mass: 396.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate (CAS: 2248326-41-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate (CAS: 2248326-41-0) is a highly specialized chemical entity with significant relevance in pharmaceutical and organic synthesis. Its intricate molecular structure, featuring a 1,3-dioxo-isoindole core and a tert-butoxycarbonyl (Boc)-protected amine group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the design of protease inhibitors and peptide-based therapeutics.

In recent years, the demand for Boc-protected intermediates like 2248326-41-0 has surged, driven by advancements in peptide synthesis and the growing interest in targeted therapies. The compound’s unique isoindole-1,3-dione moiety contributes to its stability and reactivity, making it a preferred choice for coupling reactions. This aligns with the broader trend of optimizing synthetic routes for complex molecules, a topic frequently discussed in forums and publications focused on green chemistry and sustainable synthesis.

From a structural perspective, the tert-butoxycarbonyl group in 2248326-41-0 serves as a temporary protecting group for amines, a technique widely employed in peptide synthesis to prevent unwanted side reactions. This feature has garnered attention in AI-driven drug design, where computational tools are used to predict the behavior of protected intermediates in multi-step reactions. Searches for "Boc deprotection conditions" or "isoindole derivatives in medicinal chemistry" often highlight the importance of compounds like this in modern research.

The compound’s CAS number 2248326-41-0 is a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains. Given the rise of digital lab notebooks and electronic inventory systems, accurate CAS registry numbers are essential for tracking and reproducibility. This underscores the compound’s role in fostering transparency and efficiency in chemical research, a key concern for academic and industrial labs alike.

Another area of interest is the compound’s potential role in bioconjugation, where its acetate ester functionality could be leveraged to attach payloads to biomolecules. This aligns with the booming field of antibody-drug conjugates (ADCs) and prodrug development, topics frequently searched by pharmaceutical scientists. The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in such applications highlights their broad utility.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)acetate (CAS: 2248326-41-0) represents a convergence of synthetic utility and biomedical relevance. Its applications span from traditional peptide chemistry to cutting-edge drug delivery systems, making it a compound of enduring interest in both academic and industrial settings. As research continues to explore its full potential, this molecule is poised to remain a staple in the toolkit of chemists and pharmacologists worldwide.